Cas no 33755-53-2 ((+)-Biotin-ONP)

• Product Name: (+)-Biotin-ONP
• CAS No: 33755-53-2
• MF: C₁₆H₁₉N₃O₅S
• MW: 365.40416264534
• MDL: MFCD15141972
• CID: 819987
• PubChem ID: 160871435
• Update Time: 2025-10-29

(+)-Biotin-ONP Chemical and Physical Properties

Names and Identifiers

• BNP
• D-BIOTIN P-NITROPHENYL ESTER
• PBNP
• 4-NITROPHENYL (+)-BIOTINATE
• (+)-BIOTIN 4-NITROPHENYL ESTER
• BIOTIN P-NITROPHENYL ESTER
• BIOTIN-ONP
• biotinyl-4-nitrophenyl ester
• (4-nitrophenyl) 5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]pentanoate
• Biotin π-nitrophenyl ester
• BNP, D-Biotin 4-nitrophenyl ester
• Biotin-p-nitrophenyl ester
• D-(+)-biotin 2-nitrophenyl ester
• D-biotin 4-nitrophenyl ester
• (+)-Biotin-ONP
• YUDNXDTXQPYKCA-YDHLFZDLSA-N
• AS-11379
• SCHEMBL264799
• 4-Nitrophenyl 5-((3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanoate
• B4009
• BP-29711
• CS-0116311
• 1H-Thieno(3,4-d)imidazole-4-pentanoic acid, hexahydro-2-oxo-, 4-nitrophenyl ester, (3aS,4S,6aR)-
• AKOS015900654
• 33755-53-2
• 4-NITROPHENYL 5-[(3AS,4S,6AR)-2-OXO-HEXAHYDROTHIENO[3,4-D]IMIDAZOL-4-YL]PENTANOATE
• DTXCID90109915
• HY-130888
• MFCD15141972
• J-500047
• 1H-Thieno(3,4-d)imidazole-4-pentanoic acid, hexahydro-2-oxo-, 4-nitrophenyl ester, (3aS-(3aalpha,4beta,6aalpha))-
• C74732
• DTXSID80187424
• AKOS040743774
• (+)-Biotin 4-nitrophenyl ester, 98%

• MDL： MFCD15141972
• Inchi： 1S/C16H19N3O5S/c20-14(24-11-7-5-10(6-8-11)19(22)23)4-2-1-3-13-15-12(9-25-13)17-16(21)18-15/h5-8,12-13,15H,1-4,9H2,(H2,17,18,21)/t12-,13-,15-/m0/s1
• InChI Key： YUDNXDTXQPYKCA-YDHLFZDLSA-N
• SMILES： S1C[C@H]2[C@@H]([C@@H]1CCCCC(=O)OC1C=CC(=CC=1)[N+](=O)[O-])NC(N2)=O

Computed Properties

• Exact Mass: 365.10500
• Monoisotopic Mass: 365.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2
• Topological Polar Surface Area: 139A^2

Experimental Properties

• Color/Form: White powder
• Density: 1.326
• Melting Point: 163.0 to 167.0 deg-C
• Boiling Point: 642.9±50.0 °C at 760 mmHg
• Flash Point: 342.6±30.1 °C
• Refractive Index: 1.583
• Solubility: methanol: soluble25mg/mL, clear, colorless to greenish-yellow
• PSA: 138.55000
• LogP: 3.40680
• Optical Activity: [α]25/D +51°, c = 2 in DMF: AcOH (99:1)
• Solubility: Not determined

(+)-Biotin-ONP Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25
• FLUKA BRAND F CODES：10-21
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Additional information on (+)-Biotin-ONP

Introduction to (+)-Biotin-ONP (CAS No. 33755-53-2) and Its Emerging Applications in Modern Research

(+)-Biotin-ONP, chemically designated as (R)-N-(5-amino-4-hydroxy-2-methyl-1-oxo-2H-pyridine-3-carboxamido)pentanedioic acid O-phosphonate, is a specialized compound with significant implications in the field of biochemical research and pharmaceutical development. With a CAS number of 33755-53-2, this enantiomerically pure derivative of biotin has garnered attention for its unique structural and functional properties, which make it an invaluable tool in various scientific applications.

The molecular structure of (+)-Biotin-ONP incorporates a biotin moiety linked to an O-phosphonate group, which enhances its solubility and stability in aqueous environments. This modification allows for greater flexibility in its use as a reagent or intermediate in synthetic chemistry. The presence of the (R)-configuration ensures that the compound exhibits specific stereochemical interactions, which are critical for applications involving enzyme inhibition or substrate mimicry.

In recent years, (+)-Biotin-ONP has been extensively studied for its potential in bioconjugation techniques. Biotin, a water-soluble vitamin (B7) with a high affinity for avidin and streptavidin, has become a cornerstone in molecular biology due to its ability to form extremely stable bonds with these proteins. The O-phosphonate modification in (+)-Biotin-ONP not only improves its handling but also expands its utility in the development of probes and sensors for diagnostic applications.

One of the most compelling areas of research involving (+)-Biotin-ONP is in the field of proteomics and protein purification. The strong binding affinity between biotin and avidin/streptavidin has been leveraged to develop highly efficient affinity chromatography methods. Researchers have utilized (+)-Biotin-ONP to tag target proteins for enrichment and isolation from complex biological mixtures. This has been particularly valuable in studying protein-protein interactions and post-translational modifications.

The pharmaceutical industry has also shown interest in (+)-Biotin-ONP due to its potential as a prodrug or a component in drug delivery systems. The O-phosphonate group can be exploited to enhance the pharmacokinetic properties of biotinylated drugs, improving their bioavailability and targeting specificity. Recent studies have explored the use of (+)-Biotin-ONP in designing novel therapeutic agents that leverage biotin's high binding affinity to deliver payloads directly to disease-relevant targets.

Another emerging application of (+)-Biotin-ONP is in the development of biosensors and diagnostic assays. The ability to conjugate biotin with various detection molecules has enabled the creation of highly sensitive and selective sensors for detecting biomarkers associated with diseases such as diabetes, cancer, and infectious disorders. The stability and reactivity of (+)-Biotin-ONP make it an ideal candidate for these applications, where precision and reliability are paramount.

In the realm of synthetic chemistry, (+)-Biotin-ONP serves as a versatile building block for constructing more complex molecules. Its reactivity allows chemists to introduce biotinylated groups into larger structures while maintaining functional integrity. This has opened up new avenues for drug discovery, where biotinylation can be used to modulate protein function or enhance drug-target interactions.

The environmental impact of using (+)-Biotin-ONP has also been considered in recent research. Studies have demonstrated that biotinylation strategies employing (+)-Biotin-ONP can be designed to minimize waste and improve sustainability in laboratory practices. This aligns with broader efforts in green chemistry to develop more eco-friendly synthetic routes and reduce the ecological footprint of chemical research.

In conclusion, the multifaceted applications of (+)-Biotin-ONP highlight its importance as a compound with broad utility across multiple scientific disciplines. From enhancing protein purification techniques to enabling the development of novel diagnostic tools and therapeutics, this derivative of biotin continues to be a subject of intense investigation. As research progresses, it is likely that new applications will emerge, further solidifying the role of (+)-Biotin-ONP as a cornerstone molecule in modern biochemical research.